Cas no 1419101-49-7 (tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate)

• Product Name: tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
• CAS No: 1419101-49-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD23106464
• CID: 2094103
• PubChem ID: 72208088
• Update Time: 2025-10-28

tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-hydroxyhexahydrocyclopenta[b]pyrrole-1(2H)-carboxylate
• tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
• P13850
• TERT-BUTYL 5-HYDROXY-HEXAHYDRO-2H-CYCLOPENTA[B]PYRROLE-1-CARBOXYLATE
• AKOS025289603
• AS-51896
• 1419101-49-7
• tert-butyl 5-hydroxy-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-1-carboxylate
• PB38070
• SB10894
• 5-Hydroxy-1-boc-hexahydrocyclopenta[b]pyrrole
• CS-0048181
• tert-butyl5-hydroxyhexahydrocyclopenta[b]pyrrole-1(2H)-carboxylate
• MFCD23106464
• SY098875
• 1-Boc-octahydrocyclopenta[b]pyrrol-5-ol
• Cyclopenta[b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-hydroxy-, 1,1-dimethylethyl ester

• MDL： MFCD23106464
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-5-4-8-6-9(14)7-10(8)13/h8-10,14H,4-7H2,1-3H3
• InChI Key： JOQARDREEYWBHS-UHFFFAOYSA-N
• SMILES： OC1CC2C(CCN2C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate

tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1419101-49-7, commonly referred to as tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate belongs to the class of bicyclic compounds, characterized by its octahydrocyclopenta[b]pyrrole ring system. The presence of a hydroxyl group at the 5-position and a tert-butyl ester group at the 1-position introduces significant steric and electronic effects, which influence its chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems, making it a promising candidate for drug design.

The synthesis of tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Researchers have employed various methodologies, including ring-closing metathesis and enantioselective catalysis, to achieve high yields and excellent stereocontrol. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring related compounds with similar structural motifs.

One of the most intriguing aspects of this compound is its potential in drug development. The hydroxyl group at the 5-position plays a critical role in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. Recent computational studies have demonstrated that tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. These attributes make it an attractive lead compound for designing drugs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmaceutical applications, tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate has shown promise in materials science. Its rigid bicyclic structure and functional groups make it suitable for use as a building block in constructing advanced materials such as polymers and nanoparticles. Recent research has explored its potential as a precursor for self-healing polymers, where its ability to undergo reversible chemical transformations under specific conditions enables dynamic material properties.

The latest research on this compound has also shed light on its environmental impact and sustainability. Studies have demonstrated that tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate can be synthesized using environmentally friendly catalysts and renewable feedstocks, aligning with the growing demand for sustainable chemical processes. This not only reduces the ecological footprint of its production but also enhances its appeal in green chemistry initiatives.

In conclusion, tert-butyl 5-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate (CAS No. 1419101-49-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future innovations in medicine and materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make substantial contributions to both academic and industrial sectors.